N-(6-bromobenzo[d]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C17H15BrN2OS/c1-10-3-4-12(7-11(10)2)8-16(21)20-17-19-14-6-5-13(18)9-15(14)22-17/h3-7,9H,8H2,1-2H3,(H,19,20,21)
• InChI Key: ZPHVJBNAPZMSPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)NC2=NC3=C(S2)C=C(C=C3)Br)C
• Molecular Formula: C17H15BrN2OS
• Molecular Weight: 375.3 g/mol

Description

N-(6-bromobenzo[d]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide, also known as BTA-EG6, is a small molecule compound that has been widely used in scientific research. It is a potent and selective inhibitor of protein-protein interactions, which makes it a valuable tool for studying various biological processes.

Scientific Research Applications

Synthesis and Biological Activities

Synthesis Techniques and Derivatives : The compound and its derivatives have been synthesized using various methodologies, including C-C coupling and carbodiimide condensation. These processes involve the reaction of different aryl boronic pinacol esters/acids and the utilization of 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole for condensation catalysis, respectively. Such synthetic routes are crucial for producing a range of derivatives for further biological activity assessments (Gull et al., 2016), (Yu et al., 2014).

Biological Activities : The derivatives of N-(6-bromobenzo[d]thiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide have shown moderate to good activities in various biological assays. Notably, these compounds exhibit significant urease inhibition, surpassing the standard used in studies. This indicates their potential as urease inhibitors, which could be beneficial in treating diseases caused by urease-producing pathogens (Gull et al., 2016).

Potential Applications

Antitumor Activity : Certain derivatives have been evaluated for their antitumor activities, showing considerable effects against various cancer cell lines. This suggests their potential application in cancer therapy, emphasizing the need for further investigation to understand their mechanism of action and efficacy in cancer treatment (Yurttaş et al., 2015).

Antimicrobial and Antifungal Activities : The synthesized compounds also displayed good antimicrobial and antifungal properties, indicating their potential as new agents in fighting infectious diseases caused by bacteria and fungi (Fahim et al., 2019).

Photovoltaic Efficiency and Ligand-Protein Interactions : Some benzothiazolinone acetamide analogs have been studied for their photovoltaic efficiency and ligand-protein interactions, suggesting their utility in dye-sensitized solar cells (DSSCs) and potential for binding to biological targets (Mary et al., 2020).